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Compound of Interest

Compound Name: 1,2-Dichlorobutane-1,1-diol

Cat. No.: B15478489 Get Quote

An In-depth Technical Guide on Substituted Butane-1,1-diols: Synthesis, Equilibrium, and

Biological Activity

Introduction
Substituted butane-1,1-diols are geminal diols, a class of organic compounds characterized by

two hydroxyl groups attached to the same carbon atom. Structurally, they are the hydrated

forms of corresponding substituted butanal aldehydes. In aqueous solutions, the aldehyde and

the geminal diol exist in a reversible equilibrium. For most simple aliphatic aldehydes, this

equilibrium heavily favors the aldehyde form.[1][2] However, the stability of the butane-1,1-diol

(hydrate) form can be significantly increased by the presence of electron-withdrawing

substituents on the butane backbone, which destabilize the carbonyl group of the aldehyde and

favor the hydrated state.[2]

Due to this inherent instability and the aldehyde-diol equilibrium, substituted butane-1,1-diols

are typically not isolated. Instead, they are studied in situ as the hydrate of the parent

aldehyde. This guide provides a comprehensive literature review focused on the synthesis of

substituted butanals, the quantitative aspects of their hydration equilibrium, and their potential

biological activities, which are of interest to researchers in chemistry and drug development.

Synthesis of Substituted Butanals
The primary route to substituted butane-1,1-diols is through the synthesis of their

corresponding aldehyde precursors. Common synthetic strategies include the oxidation of

substituted butan-1-ols and various carbon-carbon bond-forming reactions.
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A general workflow for the synthesis of a substituted butanal involves the oxidation of the

corresponding primary alcohol. This is a fundamental transformation in organic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-diols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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